Cas no 80171-38-6 (1-bromo-2-(hexoxymethyl)benzene)

• Product Name: 1-bromo-2-(hexoxymethyl)benzene
• CAS No: 80171-38-6
• MF: C₁₃H₁₉BrO
• MW: 271.19
• CID: 6639580
• PubChem ID: 63457204
• Update Time: 2025-07-24

1-bromo-2-(hexoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(hexoxymethyl)benzene
• 80171-38-6
• 1-Bromo-2-hexyloxymethylbenzene
• AKOS012764820
• SCHEMBL9257760
• 1-Bromo-2-[(n-hexyloxy)methyl]benzene
• 1-Bromo-2-((hexyloxy)methyl)benzene

• MDL： MFCD18356505
• Inchi： 1S/C7H8BrO6/c8-7-4-2-1-3-6(7)5-14(12-10)13-11-9/h1-4,9-10H,5H2
• InChI Key： IZRGYVHVVNJTSK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1CO(OO)OOO

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(hexoxymethyl)benzene

Comprehensive Analysis of 1-Bromo-2-(hexoxymethyl)benzene (CAS No. 80171-38-6): Properties, Applications, and Industry Trends

1-Bromo-2-(hexoxymethyl)benzene (CAS No. 80171-38-6) is a specialized organic compound gaining attention in pharmaceutical intermediates, agrochemical synthesis, and material science. This brominated aromatic derivative features a hexoxymethyl side chain, offering unique reactivity for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Its molecular structure (C₁₃H₁₉BrO) balances lipophilicity and solubility, making it valuable for designing bioactive molecules.

Recent studies highlight its role in developing OLED materials and liquid crystal displays, aligning with the global push for energy-efficient technologies. The compound’s electrophilic bromine atom enables precise functionalization, a property highly sought after in click chemistry and bioconjugation applications. Researchers are exploring its potential in metal-organic frameworks (MOFs) for gas storage, reflecting the compound’s versatility beyond traditional organic synthesis.

From an industrial perspective, 80171-38-6 is increasingly referenced in patents related to flexible electronics and wearable sensors. Its thermal stability (decomposition point >200°C) suits high-temperature processes in polymer engineering. Environmental considerations drive interest in its green synthesis methods, with microwave-assisted and flow chemistry approaches reducing solvent waste—a response to the sustainable chemistry movement.

Analytical characterization of 1-bromo-2-(hexoxymethyl)benzene typically involves GC-MS, NMR (notably ¹³C and ¹H), and HPLC purity testing. The compound’s logP value (~3.2) suggests moderate membrane permeability, relevant for drug discovery. Storage recommendations emphasize inert atmospheres to prevent bromine displacement, a key consideration for long-term stability.

Market trends indicate rising demand for custom brominated building blocks like this compound, particularly in Asia-Pacific pharmaceutical hubs. Regulatory compliance follows REACH and FDA ICH guidelines for impurity profiling. As AI-assisted molecular design accelerates, 80171-38-6 serves as a template for generating novel benzene derivatives with optimized properties.

Future applications may exploit its photoluminescent properties for bioimaging probes or corrosion inhibitors in advanced coatings. The compound’s compatibility with continuous manufacturing systems positions it well for Industry 4.0 adoption. Ongoing research explores its use in CO₂ capture materials, addressing climate change mitigation needs.